4-ethyl-2-(trifluoromethyl)aniline hydrochloride
Overview
Description
4-ethyl-2-(trifluoromethyl)aniline hydrochloride (4-Et-2-TFMA-HCl) is a synthetic compound that is used for various scientific research applications. It is a non-volatile, crystalline solid that is soluble in water and organic solvents. It has a low toxicity and is relatively stable under normal laboratory conditions. 4-Et-2-TFMA-HCl is used in a variety of research applications, including as a reagent for organic synthesis, as a catalyst in polymerization reactions, as a precursor to other compounds, and as a molecular probe for studying the structure and function of proteins.
Scientific Research Applications
4-Et-2-TFMA-HCl is used in a variety of scientific research applications. It is used as a reagent for organic synthesis, as a catalyst in polymerization reactions, as a precursor to other compounds, and as a molecular probe for studying the structure and function of proteins. It is also used in the synthesis of other compounds, such as 4-ethyl-2-(trifluoromethyl)aniline hydrochloride sulfate and 4-ethyl-2-(trifluoromethyl)aniline hydrochloride hydrate.
Mechanism of Action
4-Et-2-TFMA-HCl is a weak base that can interact with acidic molecules and ions, such as protons, to form a salt. This interaction can be used to modulate the activity of proteins and other molecules in biochemical and physiological processes.
Biochemical and Physiological Effects
4-Et-2-TFMA-HCl has been used in research to study the structure and function of proteins, as well as to modulate the activity of enzymes and other molecules in biochemical and physiological processes. It has been used as a probe to study the binding of proteins to DNA, as well as to study the structure and function of ion channels.
Advantages and Limitations for Lab Experiments
The main advantage of 4-Et-2-TFMA-HCl is its low toxicity and relative stability under normal laboratory conditions. It is also relatively easy to synthesize and is soluble in water and organic solvents. However, it is not as soluble in organic solvents as some other reagents, and it can be difficult to obtain in large quantities.
Future Directions
There are many potential future directions for 4-Et-2-TFMA-HCl research. It could be used to study the structure and function of proteins, as well as to modulate the activity of enzymes and other molecules in biochemical and physiological processes. It could also be used to study the binding of proteins to DNA, as well as to study the structure and function of ion channels. Additionally, it could be used in the synthesis of other compounds, such as 4-ethyl-2-(trifluoromethyl)aniline hydrochloride sulfate and 4-ethyl-2-(trifluoromethyl)aniline hydrochloride hydrate. Finally, it could be used as a catalyst in polymerization reactions, as a precursor to other compounds, and as a molecular probe for studying the structure and function of proteins.
Synthesis Methods
4-Et-2-TFMA-HCl is synthesized by reacting 4-ethyl-2-(trifluoromethyl)aniline with hydrochloric acid in a two-step process. In the first step, aniline is reacted with hydrochloric acid to form 4-ethyl-2-(trifluoromethyl)aniline hydrochloride. In the second step, the hydrochloride salt is reacted with anhydrous sodium carbonate to form 4-ethyl-2-(trifluoromethyl)aniline hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-ethyl-2-(trifluoromethyl)aniline hydrochloride involves the reaction of 4-ethyl-2-nitrotrifluoromethylbenzene with tin and hydrochloric acid to form 4-ethyl-2-(trifluoromethyl)aniline, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-ethyl-2-nitrotrifluoromethylbenzene", "tin", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-ethyl-2-nitrotrifluoromethylbenzene is reduced to 4-ethyl-2-(trifluoromethyl)aniline using tin and hydrochloric acid.", "Step 2: The resulting 4-ethyl-2-(trifluoromethyl)aniline is reacted with hydrochloric acid to form the hydrochloride salt of the compound." ] } | |
CAS RN |
2742659-69-2 |
Molecular Formula |
C9H11ClF3N |
Molecular Weight |
225.6 |
Purity |
95 |
Origin of Product |
United States |
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